Cas no 1396885-92-9 (1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine)

• Product Name: 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine
• CAS No: 1396885-92-9
• MF: C₁₆H₁₅ClFNOS
• MW: 323.8128054142
• CID: 5851149
• PubChem ID: 71786868
• Update Time: 2025-06-29

1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-fluorophenyl)-(4-thiophen-2-ylpiperidin-1-yl)methanone
• 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine
• F6184-0107
• 1396885-92-9
• (2-chloro-6-fluorophenyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone
• AKOS024535679

• Inchi： 1S/C16H15ClFNOS/c17-12-3-1-4-13(18)15(12)16(20)19-8-6-11(7-9-19)14-5-2-10-21-14/h1-5,10-11H,6-9H2
• InChI Key： IAQCWLSWCLJKBU-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1Cl)(N1CCC(C2SC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 323.0546911g/mol
• Monoisotopic Mass: 323.0546911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 48.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine

Comprehensive Overview of 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1396885-92-9)

The compound 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1396885-92-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, combining a piperidine core with thiophene and benzoyl substituents, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly intrigued by its potential role in modulating biological targets, such as enzymes and receptors, due to its heterocyclic and aromatic properties.

In recent years, the demand for highly functionalized piperidine derivatives has surged, driven by their utility in designing CNS-active compounds and kinase inhibitors. The presence of both chloro and fluoro groups in the benzoyl moiety of 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine enhances its electronic and steric properties, which are critical for optimizing drug-receptor interactions. This aligns with current trends in fragment-based drug design, where small molecules like this are used to build larger, more potent therapeutics.

From a synthetic chemistry perspective, the compound’s thiophene ring offers opportunities for further functionalization, making it a versatile building block for medicinal chemistry projects. Its CAS No. 1396885-92-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial labs. Questions such as "How to synthesize 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine?" or "What are the applications of thiophene-containing piperidines?" are common among researchers, highlighting the need for detailed technical resources.

The compound’s physicochemical properties, including its lipophilicity and hydrogen-bonding capacity, are also of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. These factors are crucial for predicting its behavior in biological systems, a topic increasingly explored in computational chemistry and AI-driven drug discovery. Tools like molecular docking and QSAR modeling often utilize such compounds to validate hypotheses about target engagement.

Beyond pharmaceuticals, 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine may find applications in agrochemicals or material science, where its electron-rich structure could contribute to novel polymers or coatings. The integration of heterocycles like thiophene into functional materials is a growing area of research, particularly for organic electronics and sensors.

In summary, 1-(2-chloro-6-fluorobenzoyl)-4-(thiophen-2-yl)piperidine (CAS No. 1396885-92-9) represents a multifaceted compound with broad potential. Its relevance to drug discovery, material innovation, and synthetic methodology ensures it remains a focal point for scientific inquiry. As research continues, this molecule may unlock new pathways for addressing unmet medical and technological challenges.